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Compound of Interest

Compound Name: Ursolic acid acetate

Cat. No.: B197742 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This document provides a comprehensive, step-by-step guide for the safe disposal of ursolic
acid acetate, ensuring compliance with safety standards and protection of personnel and the

environment.

Chemical and Physical Properties
A thorough understanding of the properties of ursolic acid acetate is fundamental to its safe

handling and disposal.
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Property Data Reference

Synonyms

3-Acetylursolic acid, 3β-

(acetyloxy)-urs-12-en-28-oic

acid

[1]

CAS Number 7372-30-7 [1]

Appearance Off-white solid [2]

Flammability Not flammable [1]

GHS Classification
Not classified as a hazardous

substance
[1]

Water Solubility
Not determined, but generally

insoluble in water.
[3]

Environmental Hazard Slightly hazardous for water.[1]

Personal Protective Equipment (PPE)
Prior to handling ursolic acid acetate for disposal, all personnel must be equipped with the

appropriate personal protective equipment to minimize exposure risk.

Eye Protection: Wear safety glasses with side shields or goggles.

Hand Protection: Use protective gloves, such as nitrile rubber.

Body Protection: A lab coat or long-sleeved clothing is required.

Respiratory Protection: If dust is generated, a NIOSH-approved respirator is necessary.[2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent contamination and

ensure safety.

Step 1: Secure the Area

Alert personnel in the immediate vicinity.
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Restrict access to the spill area.

Step 2: Contain the Spill

For solid spills, prevent the generation of dust.

Cover drains to prevent the substance from entering waterways.

Step 3: Clean-up

Carefully pick up the material mechanically (e.g., with a scoop or dustpan).[1]

Place the spilled material into a designated, labeled waste container.

Clean the affected area thoroughly.

Disposal Procedure
The disposal of ursolic acid acetate must adhere to all applicable national and local

regulations.

Step 1: Waste Collection

Collect waste ursolic acid acetate in its original container or a suitable, clearly labeled

waste container.

Do not mix with other chemical waste.

Step 2: Waste Storage

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Step 3: Final Disposal

Arrange for disposal through a licensed waste disposal company.

Provide the waste disposal company with a copy of the Safety Data Sheet (SDS).
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Handle uncleaned containers as you would the product itself.

Visualizing the Disposal Workflow
To further clarify the disposal process, the following diagram illustrates the logical steps from

waste generation to final disposal.
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Caption: Workflow for the proper disposal of ursolic acid acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b197742?utm_src=pdf-body-img
https://www.benchchem.com/product/b197742?utm_src=pdf-body
https://www.benchchem.com/product/b197742?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/30220m.pdf
https://www.fishersci.es/store/msds?partNumber=11985091&countryCode=ES&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ursolic-Acid
https://www.benchchem.com/product/b197742#ursolic-acid-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b197742#ursolic-acid-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b197742#ursolic-acid-acetate-proper-disposal-procedures
https://www.benchchem.com/product/b197742#ursolic-acid-acetate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b197742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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